Cas no 1807080-92-7 (2-Amino-4-chloro-3-(trifluoromethyl)benzyl alcohol)

• Product Name: 2-Amino-4-chloro-3-(trifluoromethyl)benzyl alcohol
• CAS No: 1807080-92-7
• MF: C₈H₇ClF₃NO
• MW: 225.59549164772
• CID: 4794126
• Update Time: 2025-06-15

2-Amino-4-chloro-3-(trifluoromethyl)benzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-chloro-3-(trifluoromethyl)benzyl alcohol

• Inchi： 1S/C8H7ClF3NO/c9-5-2-1-4(3-14)7(13)6(5)8(10,11)12/h1-2,14H,3,13H2
• InChI Key： BSLNAZKNQJPXBC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(CO)=C(C=1C(F)(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 200
• XLogP3: 2.4
• Topological Polar Surface Area: 46.2

Additional information on 2-Amino-4-chloro-3-(trifluoromethyl)benzyl alcohol

Introduction to 2-Amino-4-chloro-3-(trifluoromethyl)benzyl alcohol (CAS No. 1807080-92-7)

2-Amino-4-chloro-3-(trifluoromethyl)benzyl alcohol, identified by the Chemical Abstracts Service Number (CAS No.) 1807080-92-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of aromatic alcohols, characterized by its benzyl alcohol moiety combined with substituents that enhance its reactivity and potential biological activity. The presence of a chloro group at the 4-position and a trifluoromethyl group at the 3-position introduces unique electronic and steric properties, making it a valuable scaffold for drug discovery and development.

The structure of 2-amino-4-chloro-3-(trifluoromethyl)benzyl alcohol features a benzene ring substituted with an amino group, a chloro group, and a trifluoromethyl group. The benzyl alcohol functional group provides a hydroxylated side chain, which can participate in various chemical reactions such as esterification, etherification, or oxidation. The amino group at the 2-position enhances the compound's potential as a precursor for further derivatization, including amide or urea formation, which are common in the synthesis of bioactive molecules.

The synthesis of 2-amino-4-chloro-3-(trifluoromethyl)benzyl alcohol typically involves multi-step organic transformations starting from commercially available aromatic precursors. One common synthetic route includes the chlorination of a halogenated benzene derivative followed by nucleophilic substitution to introduce the amino group. Subsequent functionalization with a trifluoromethyl group can be achieved through metal-catalyzed cross-coupling reactions or direct fluorination methods. The introduction of the benzyl alcohol moiety often requires reduction of an acetal or ketal intermediate derived from the corresponding aldehyde or ketone.

In recent years, compounds with similar structural motifs have been extensively studied for their pharmacological properties. The combination of electron-withdrawing groups such as chloro and trifluoromethyl enhances the lipophilicity and metabolic stability of drug candidates, while the presence of an amino group allows for further derivatization to improve binding affinity to biological targets. For instance, analogs of this compound have been explored as inhibitors of enzymes involved in cancer metabolism and inflammation pathways.

One notable area of research involving 2-amino-4-chloro-3-(trifluoromethyl)benzyl alcohol is its potential application in the development of novel antimicrobial agents. The structural features of this compound make it a promising candidate for disrupting bacterial cell wall synthesis or interfering with essential metabolic pathways. Preliminary studies have shown that derivatives of this scaffold exhibit activity against Gram-positive and Gram-negative bacteria, suggesting its utility in combating multidrug-resistant strains.

The pharmacokinetic properties of 2-amino-4-chloro-3-(trifluoromethyl)benzyl alcohol are also subject to investigation. The trifluoromethyl group is known to improve oral bioavailability by increasing lipophilicity, while the hydroxyl group can influence metabolic clearance through glucuronidation or oxidation pathways. Understanding these properties is crucial for optimizing drug delivery systems and predicting therapeutic efficacy.

Advanced computational methods, such as molecular docking and quantum mechanics calculations, have been employed to study the interactions between 2-amino-4-chloro-3-(trifluoromethyl)benzyl alcohol and biological targets. These studies have provided insights into how modifications at specific positions on the benzene ring can enhance binding affinity and selectivity. For example, computational modeling has suggested that introducing additional polar functional groups at the 5-position could improve interactions with protein receptors involved in neurological disorders.

The role of fluorine-containing compounds in medicinal chemistry cannot be overstated. The unique electronic properties of fluorine atoms can modulate pharmacokinetic profiles and enhance binding interactions with biological targets. In particular, trifluoromethyl groups are frequently incorporated into drug molecules due to their ability to increase metabolic stability and lipophilicity. This has led to numerous successful drug candidates where fluorine atoms play a critical role in their efficacy.

Recent advances in synthetic methodologies have enabled more efficient access to complex derivatives of 2-amino-4-chloro-3-(trifluoromethyl)benzyl alcohol. Transition-metal-catalyzed reactions, such as palladium-catalyzed cross-coupling and copper-mediated fluorination, have streamlined the introduction of diverse functional groups onto the benzene ring. These techniques have allowed chemists to explore larger chemical space rapidly, accelerating the discovery process for new therapeutic agents.

The biological evaluation of 2-amino-4-chloro-3-(trifluoromethyl)benzyl alcohol has revealed promising activities in preclinical models. In vitro assays have demonstrated inhibitory effects on enzymes such as kinases and proteases, which are implicated in various diseases including cancer and inflammatory disorders. Additionally, animal studies have shown potential therapeutic benefits when administered orally or intravenously, indicating its feasibility as a lead compound for further development.

In conclusion, 2-amino-4-chloro-3-(trifluoromethyl)benzyl alcohol (CAS No. 1807080-92-7) represents a structurally interesting compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a versatile scaffold for drug discovery, offering opportunities for development across multiple therapeutic areas. Continued investigation into its synthetic pathways, pharmacological properties, and computational modeling will further elucidate its role in future medicinal chemistry endeavors.